Cas no 145986-14-7 (2,4(1H,3H)-Pyrimidinedione,5-chloro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-chloro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)- (9CI)
• CAS No: 145986-14-7
• MF: C₈H₉ClN₂O₄S
• MW: 264.686059713364
• CID: 152591
• PubChem ID: 454512
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-chloro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-chloro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)- (9CI)
• 5-chloro-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-chloro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2R-trans)-
• Oxathiolan 5ClU-.a.
• (+)-(2R,5R)-5-Chloro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]uracil
• 145986-14-7
• CHEMBL299930
• DTXSID60163226
• 2,4(1H,3H)-Pyrimidinedione, 5-chloro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)-
• Oxathiolan 5ClU-alpha
• (+)-(2R,5R)-5-Chloro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)uracil

• Inchi： 1S/C8H9ClN2O4S/c9-4-1-11(8(14)10-7(4)13)5-3-16-6(2-12)15-5/h1,5-6,12H,2-3H2,(H,10,13,14)/t5-,6-/m1/s1
• InChI Key： DVJJKFFBFIKNCE-PHDIDXHHSA-N
• SMILES： ClC1C(NC(N(C=1)[C@H]1CS[C@H](CO)O1)=O)=O

Computed Properties

• Exact Mass: 263.99727
• Monoisotopic Mass: 263.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 78.87